![molecular formula C27H19ClN2O4 B3604476 N-{4-[(5-chloro-1-naphthoyl)amino]-2-methoxyphenyl}-1-benzofuran-2-carboxamide](/img/structure/B3604476.png)
N-{4-[(5-chloro-1-naphthoyl)amino]-2-methoxyphenyl}-1-benzofuran-2-carboxamide
Overview
Description
The compound “5-chloro-8-nitro-1-naphthoyl (NNap)” is an amide that has been developed as a protective group for amines . This group introduces a steric strain between the substituents at the 1- and 8-position of the naphthalene unit .
Synthesis Analysis
The synthesis of “5-chloro-8-nitro-1-naphthoyl (NNap)” starts from commercially available 1-naphthoic acid, which is brominated and nitrated . Treatment with thionyl chloride (SOCl2) then gives the acid chloride NNapCl . With the acid chloride, amines are then protected under Schotten-Baumann conditions in a two-phase reaction .Molecular Structure Analysis
The molecular structure of “5-chloro-8-nitro-1-naphthoyl (NNap)” is characterized by a steric strain between the substituents at the 1- and 8-position of the naphthalene unit . This steric strain is usually relieved by bond bending with the substituents twisted out of the plane of the aromatic rings .Chemical Reactions Analysis
To remove the protecting group, a suspension of Zn in acetic acid is used . During deprotection, the NNap group is converted to a lactam via an intramolecular cyclization .Mechanism of Action
The mechanism of action of “5-chloro-8-nitro-1-naphthoyl (NNap)” as a protective group for amines involves the introduction of a steric strain between the substituents at the 1- and 8-position of the naphthalene unit . The release of this steric strain allows deprotection under mild reductive conditions .
Future Directions
Properties
IUPAC Name |
N-[4-[(5-chloronaphthalene-1-carbonyl)amino]-2-methoxyphenyl]-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H19ClN2O4/c1-33-24-15-17(29-26(31)20-9-4-8-19-18(20)7-5-10-21(19)28)12-13-22(24)30-27(32)25-14-16-6-2-3-11-23(16)34-25/h2-15H,1H3,(H,29,31)(H,30,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUAWIGOJJZGXEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)NC(=O)C2=CC=CC3=C2C=CC=C3Cl)NC(=O)C4=CC5=CC=CC=C5O4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H19ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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